Cas no 1565929-97-6 (3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride)

• Product Name: 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride
• CAS No: 1565929-97-6
• MF: C₈H₁₇ClO₅S
• MW: 260.735581159592
• CID: 5989848
• PubChem ID: 104567597
• Update Time: 2025-06-08

3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride
• 1565929-97-6
• 3-[2-(2-methoxyethoxy)ethoxy]propane-1-sulfonyl chloride
• EN300-1120623

• Inchi： 1S/C8H17ClO5S/c1-12-4-5-14-7-6-13-3-2-8-15(9,10)11/h2-8H2,1H3
• InChI Key： LRHOZNFWZXYFNF-UHFFFAOYSA-N
• SMILES： ClS(CCCOCCOCCOC)(=O)=O

Computed Properties

• Exact Mass: 260.0485225g/mol
• Monoisotopic Mass: 260.0485225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1565929-97-6 and Product Name: 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride

The compound with the CAS number 1565929-97-6 and the product name 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide functional group and flexible alkyl chain structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular architecture of this compound, featuring a propyl sulfonate moiety linked to a bis-(2-methoxyethoxy)propyl backbone, offers a versatile platform for further chemical modifications and functionalization.

In recent years, the sulfonamide group has been extensively studied for its role as a pharmacophore in various therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the sulfonamide group in 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride enhances its potential as a building block for the synthesis of novel drug candidates. The compound’s ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing more complex molecules with tailored biological properties.

The alkyl chain structure of this compound, specifically the propyl sulfonate portion, contributes to its solubility and bioavailability in aqueous environments. This feature is crucial for pharmaceutical applications, where drug delivery systems often require compatibility with biological fluids. Additionally, the bis-(2-methoxyethoxy)propyl backbone provides a hydrophilic environment that can be advantageous in designing prodrugs or drug conjugates aimed at targeted therapy.

Recent advancements in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery. The structural features of 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride make it a valuable intermediate in generating libraries of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds with high efficacy and low toxicity. The compound’s reactivity allows for facile introduction of various functional groups, enabling the synthesis of analogs with improved pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a critical role in numerous physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The sulfonamide moiety is known to interact effectively with the active sites of proteases, making it an ideal scaffold for designing potent inhibitors. The structural flexibility of 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride allows for optimization of binding interactions through rational molecular design.

In synthetic chemistry, this compound serves as a versatile intermediate for constructing more complex molecules via sulfonylation reactions. The sulfonyl chloride functionality readily reacts with nucleophiles such as amines and alcohols to form sulfonamides and esters, respectively. These reactions are fundamental in organic synthesis and have wide-ranging applications in pharmaceutical manufacturing. The ability to introduce diverse functional groups onto the core structure of 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride makes it an indispensable tool for synthetic chemists.

The bis-(2-methoxyethoxy)propyl group not only enhances solubility but also provides steric bulk that can influence molecular interactions. This feature is particularly useful in designing molecules with specific binding affinities or selectivity profiles. For instance, modifications at this position can fine-tune the compound’s affinity for biological targets without compromising its overall pharmacological activity.

Recent studies have also explored the use of this compound in materials science applications. The sulfonamide group’s ability to form hydrogen bonds makes it an excellent candidate for polymer chemistry and material design. Researchers have investigated its incorporation into hydrogels and functional coatings, where its structural properties contribute to enhanced stability and biocompatibility.

The pharmaceutical industry continues to leverage innovative compounds like 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride to address unmet medical needs. Its unique structural features offer a rich foundation for developing novel therapeutics across multiple disease areas. As research progresses, further exploration of its reactivity and biological activity will undoubtedly uncover new opportunities for medical intervention.

In conclusion, 3-2-(2-methoxyethoxy)ethoxypropane-1-sulfonyl chloride (CAS No. 1565929-97-6) represents a promising candidate for both academic research and industrial applications. Its versatile structure and reactivity make it an invaluable asset in pharmaceutical development, synthetic chemistry, and materials science. Continued investigation into its properties will likely yield groundbreaking advancements in drug discovery and material engineering.